N-isobutyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: 1-[7-(2-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]-N-(2-methylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H28N4O2S/c1-14(2)11-24-21(28)16-8-6-10-27(12-16)23-25-19-18(13-30-20(19)22(29)26-23)17-9-5-4-7-15(17)3/h4-5,7,9,13-14,16H,6,8,10-12H2,1-3H3,(H,24,28)(H,25,26,29)
• InChI Key: SSQSHVOVBSNVJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=C(NC3=O)N4CCCC(C4)C(=O)NCC(C)C
• Molecular Formula: C23H28N4O2S
• Molecular Weight: 424.6 g/mol

Description

N-isobutyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H28N4O2S and its molecular weight is 424.56. The purity is usually 95%.
BenchChem offers high-quality N-isobutyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-isobutyl-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthetic Methods : Novel synthetic routes have been developed for producing structurally complex molecules with potential biological activities. For example, the development of a practical, efficient, and stereoselective process for synthesizing key intermediates in the preparation of antibiotics demonstrates the intricate synthetic strategies employed in medicinal chemistry (Fleck et al., 2003).

• Antimicrobial and Antifungal Activities : Several studies have focused on synthesizing and evaluating the antimicrobial and antifungal properties of novel compounds. For instance, the synthesis and antimicrobial activity evaluation of new pyridothienopyrimidines and pyridothienotriazines highlight the potential of such compounds in addressing infectious diseases (Abdel-rahman et al., 2002).

• Anti-inflammatory and Analgesic Properties : Research into the anti-inflammatory and analgesic properties of synthesized compounds reveals potential therapeutic applications. The synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents indicate the broad spectrum of biological activities explored in synthetic chemistry (Thomas et al., 2016).

• Cancer Research : The synthesis, anti-angiogenic, and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives showcase the investigation into compounds that could inhibit cancer growth by blocking angiogenesis and interacting with DNA (Kambappa et al., 2017).

• Neurodegenerative Diseases : Research into molecules with potential applications in neurodegenerative diseases, such as the synthesis and antiparkinsonian activities of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine, demonstrates the ongoing exploration of synthetic compounds for therapeutic use (Amr et al., 2008).